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Compound of Interest

Compound Name: 1-butyl-2-methylbenzene

Cat. No.: B043884 Get Quote

Proper disposal of 1-butyl-2-methylbenzene is crucial for maintaining a safe laboratory

environment and ensuring environmental protection. This guide provides essential safety

information, logistical planning for disposal, and step-by-step procedures for researchers,

scientists, and drug development professionals. Adherence to these guidelines, in conjunction

with institutional and regulatory protocols, is paramount.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 1-butyl-2-methylbenzene
with appropriate safety measures. This substance is a flammable liquid and presents several

health hazards.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield that conforms to

recognized standards such as EN166 (EU) or NIOSH (US).[1][2]

Skin Protection: Use fire/flame resistant and impervious clothing. Handle the chemical with

gloves that have been inspected prior to use.[1]

Respiratory Protection: In case of inadequate ventilation, use a NIOSH-approved respirator.

[3]
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Work in a well-ventilated area.[1]

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[2][4]

Use non-sparking tools and explosion-proof equipment.[1][2]

Ground and bond containers during transfer to prevent static discharge.[2][5]

Store containers tightly closed in a dry, cool, and well-ventilated place.[1][2]

Containers that have been opened must be resealed carefully and kept upright to prevent

leakage.[4]

Step-by-Step Disposal Procedures
The disposal of 1-butyl-2-methylbenzene is regulated as hazardous waste. The following

steps provide a general framework for its proper disposal.

Step 1: Waste Determination The generator of the waste is responsible for determining if it is a

hazardous waste under regulations like the Resource Conservation and Recovery Act (RCRA).

[6] This determination can be based on knowledge of the waste's composition or through

chemical analysis.[6] Given that 1-butyl-2-methylbenzene is an alkylbenzene, it is typically

classified as a hazardous waste due to its ignitability and potential toxicity.

Step 2: Proper Waste Accumulation

Container: Collect waste 1-butyl-2-methylbenzene in a compatible container that is in good

condition.[6] The container must be kept tightly sealed except when adding waste.[6]

Labeling: The container must be clearly labeled with the words "Hazardous Waste," a

description of the contents (e.g., "1-butyl-2-methylbenzene, waste"), the accumulation start

date, and any other information required by your institution or local regulations.[6]

Segregation: Do not mix 1-butyl-2-methylbenzene waste with other waste streams,

particularly incompatible materials such as strong oxidizing agents.[2] Keeping halogenated

and non-halogenated solvent wastes separate is also a common practice as it can affect

disposal costs.[7]
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Step 3: Arrange for Disposal

Licensed Contractor: Dispose of the waste through a licensed waste disposal contractor.[4]

Do not dispose of it down the drain or in the regular trash.[3][4] Discharging solvents into the

sewer system is strictly prohibited.[7]

Institutional Procedures: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for a pickup of the hazardous waste. They will have established

procedures and relationships with certified disposal companies.

Regulatory Compliance: Ensure that all disposal activities comply with local, state, and

federal environmental protection and waste disposal legislation.[3][4] The waste generator is

responsible for the waste from "cradle to grave".[6][7]

Step 4: Spill and Emergency Procedures In the event of a spill, follow these procedures:

Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure

adequate ventilation.[1]

Control Ignition Sources: Remove all sources of ignition.[1]

Containment: For a small spill, absorb the chemical with a non-combustible, inert dry

material such as sand, earth, or vermiculite.[3][4] Place the contaminated material into a

suitable, labeled container for disposal.[1][3]

Environmental Protection: Prevent the spill from entering sewers, waterways, or soil.[4] If a

significant spill occurs, inform the relevant authorities.[3][4]

Personal Protection: Wear appropriate PPE during cleanup.[4]

Data Presentation
The following table summarizes key data for 1-butyl-2-methylbenzene, which informs its

hazardous waste classification.
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Property Value

Chemical Formula C₁₁H₁₆[8][9]

Molecular Weight 148.25 g/mol [8][9]

CAS Number 1595-11-5[8][9]

Appearance Liquid

Classification Flammable Liquid[2][5]

Incompatible Materials Strong oxidizing agents[2]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1-
butyl-2-methylbenzene.
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Identify Waste:
1-butyl-2-methylbenzene

Is this a Hazardous Waste?

Yes (Ignitable, Toxic)

Yes

No (Consult EHS)

No

Accumulate in a Labeled,
Compatible Container

Store in a Ventilated,
Secure Area

Contact EHS for Pickup

Waste Manifested and
Transported by Licensed Contractor

Proper Disposal at a
Permitted Facility

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 1-butyl-2-methylbenzene.
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This document provides a general guide for the proper disposal of 1-butyl-2-methylbenzene.

It is not a substitute for a thorough review of the Safety Data Sheet (SDS) and consultation with

your institution's Environmental Health and Safety (EHS) department. Always ensure that your

procedures are in full compliance with all local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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